[(2-Fluoro-4-methoxyphenyl)methyl](methyl)amine

Specification

• CAS No.: 1173004-69-7
• Molecular Formula: C9H12FNO
• Molecular Weight: 169.2 g/mol
• IUPAC Name: 1-(2-fluoro-4-methoxyphenyl)-N-methylmethanamine
• Standard InChI: InChI=1S/C9H12FNO/c1-11-6-7-3-4-8(12-2)5-9(7)10/h3-5,11H,6H2,1-2H3
• Standard InChI Key: JSKNCPLLPSYVLX-UHFFFAOYSA-N
• SMILES: CNCC1=C(C=C(C=C1)OC)F
• Canonical SMILES: CNCC1=C(C=C(C=C1)OC)F

Introduction

Synthesis Pathways

The synthesis of (2-Fluoro-4-methoxyphenyl)methylamine typically involves:

• Starting Materials:

  • 2-Fluoro-4-methoxybenzyl chloride.

  • Methylamine (CH₃NH₂).

• Reaction Conditions:

  • A nucleophilic substitution reaction where methylamine replaces the chloride group under basic conditions.

  • Solvents like ethanol or acetonitrile are often used to facilitate the reaction.

This approach ensures high yield and purity of the target compound.

Medicinal Chemistry

Substituted aromatic amines like (2-Fluoro-4-methoxyphenyl)methylamine are often explored for their pharmacological properties:

• Antimicrobial Activity: Compounds with similar structures have shown activity against bacterial strains such as Staphylococcus aureus and Chromobacterium violaceum.

• Antitubercular Agents: Fluorinated phenyl derivatives have been investigated for their efficacy against Mycobacterium tuberculosis.

Material Science

The compound's functional groups allow it to act as an intermediate in synthesizing polymers, dyes, or other specialty chemicals.

Research Insights and Challenges

While (2-Fluoro-4-methoxyphenyl)methylamine holds promise, there are challenges in its study:

• Limited Data Availability: Comprehensive research on this specific compound remains sparse.

• Biological Evaluation: Further studies are needed to explore its safety profile and biological activity comprehensively.